1-(3-Methoxy-4-nitrophenyl)-N-methylpiperidin-4-amine hydrochloride

• IUPAC Name: 1-(3-methoxy-4-nitrophenyl)-N-methylpiperidin-4-amine;hydrochloride
• InChI: InChI=1S/C13H19N3O3.ClH/c1-14-10-5-7-15(8-6-10)11-3-4-12(16(17)18)13(9-11)19-2;/h3-4,9-10,14H,5-8H2,1-2H3;1H
• InChI Key: QXZXXEUJXSCLDW-UHFFFAOYSA-N
• Canonical SMILES: CNC1CCN(CC1)C2=CC(=C(C=C2)[N+](=O)[O-])OC.Cl
• Molecular Formula: C13H20ClN3O3
• Molecular Weight: 301.77 g/mol
• CAS RN: 1417793-50-0

Description

1-(3-Methoxy-4-nitrophenyl)-N-methylpiperidin-4-amine hydrochloride, also known as MNPA, is a synthetic compound used in scientific research applications. It belongs to the class of piperidine derivatives and has gained attention due to its potential as a therapeutic agent.

Scientific Research Applications

Antineoplastic Agents

An efficient synthesis route was developed for an antineoplastic agent, involving a compound structurally similar to the subject compound, which showed significant activity against a panel of human and animal cancer cell lines. This compound inhibited tubulin polymerization by binding at the colchicine site, indicating its potential application in cancer therapy due to its mechanism of action on microtubule dynamics (Pettit et al., 2003).

Kinetics and Mechanisms in Organic Chemistry

Research into the kinetics and mechanisms of reactions involving compounds similar to the subject compound has provided insights into the reactivity and interaction of nitrophenyl compounds with alicyclic amines. Such studies are foundational in organic synthesis, aiding in the development of new synthetic methodologies and improving existing ones (Castro et al., 2001).

Synthesis of Curcuminoids

A study focused on the synthesis of unsymmetrical mono-carbonyl curcuminoids, incorporating a methoxy-nitrophenyl moiety, demonstrated the potential of these compounds in various applications due to their characterized photophysical and quantum chemical properties. Such research emphasizes the utility of nitrophenyl compounds in the synthesis of complex molecules with potential applications in materials science and pharmacology (Khalid et al., 2020).

Metabolism Studies

In vitro metabolism studies of novel psychoactive substances, including those related to the subject compound, highlight the importance of understanding how such compounds are metabolized in the body. This research aids in the development of analytical methods for detecting these substances in biological samples, which is crucial for clinical and forensic toxicology (Power et al., 2014).